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Compound of Interest

Compound Name: Rabdoternin F

Cat. No.: B15595345

An extensive search for the molecular formula and weight of Rabdoternin F did not yield
specific results for a compound with this name. The scientific literature and chemical databases
predominantly return information for a similarly named compound, Ranitidine. It is possible that
"Rabdoternin F' may be a less common synonym, a proprietary nhame, or a potential
typographical error for Ranitidine. This guide will proceed by presenting the detailed molecular
and physicochemical properties of Ranitidine, a well-documented histamine H2-receptor
antagonist.

Physicochemical Properties of Ranitidine

Ranitidine is a member of the furan chemical class and is utilized in the treatment of conditions
caused by excess stomach acid. The fundamental molecular details are crucial for researchers
and drug development professionals in understanding its pharmacological profile.

Property Value Source
Molecular Formula C13H22N403S [1112]
Molecular Weight 314.41 g/mol [1][2]
CAS Number 66357-35-5 [1][2]

The hydrochloride salt of Ranitidine is also commonly used in pharmaceutical formulations. Its
properties are summarized below.
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Property Value Source
Molecular Formula C13H22N403S-HClI [3]
Molecular Weight 350.86 g/mol [3]
CAS Number 66357-59-3 [3]

Experimental Protocols & Signaling Pathways

Detailed experimental protocols and specific signaling pathways for a compound identified as
"Rabdoternin F" could not be located. However, the mechanism of action for Ranitidine is well-
established.

Ranitidine functions as a competitive and reversible inhibitor of histamine at the H2-receptors
located on the parietal cells of the stomach lining. This action reduces the secretion of gastric
acid.
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Caption: Mechanism of action for Ranitidine as a histamine H2-receptor antagonist.

Due to the lack of specific data for "Rabdoternin F," further elaboration on experimental
workflows or detailed signaling pathways is not possible at this time. Researchers are
encouraged to verify the compound name and consult relevant literature for the specific
molecule of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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